Cas no 847783-71-5 (4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol)

4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol structure
847783-71-5 structure
Product Name:4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:847783-71-5
MF:C14H18N4OS
MW:290.383921146393
CID:3108360
PubChem ID:4962615
Update Time:2025-07-21

4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methoxyphenyl)-5-piperidin-1-yl-4H-1,2,4-triazole-3-thiol
    • 847783-71-5
    • 4-(2-methoxyphenyl)-5-(piperidin-1-yl)-2H-1,2,4-triazole-3-thione
    • 4-(2-methoxyphenyl)-3-(piperidin-1-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • SR-01000070959-1
    • AKOS034680635
    • SR-01000070959
    • 4-(2-methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol
    • AB00734427-01
    • Z90670273
    • G36418
    • 4-(2-methoxyphenyl)-3-piperidin-1-yl-1H-1,2,4-triazole-5-thione
    • EN300-13734
    • CS-0233949
    • 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol
    • Inchi: 1S/C14H18N4OS/c1-19-12-8-4-3-7-11(12)18-13(15-16-14(18)20)17-9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,16,20)
    • InChI Key: WQQGHHOLZRXRTI-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(N1C1C=CC=CC=1OC)N1CCCCC1

Computed Properties

  • Exact Mass: 290.12013238Da
  • Monoisotopic Mass: 290.12013238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.2Ų

4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol (CAS: 847783-71-5)

The compound 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol (CAS: 847783-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutic agents. Its triazole-thiol core structure has been shown to exhibit significant pharmacological activity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory and immunomodulatory therapies.

One of the most notable advancements in the study of this compound is its application in the treatment of neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol could be a valuable lead compound for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, recent research has also explored the compound's potential in oncology. Studies have indicated that it may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical pathways in cancer progression. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol. Novel synthetic routes have been developed, leveraging green chemistry principles to minimize environmental impact and improve scalability. These improvements are crucial for facilitating further preclinical and clinical studies, as they ensure a reliable supply of high-quality material for research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.

In conclusion, 4-(2-Methoxyphenyl)-5-(piperidin-1-yl)-4H-1,2,4-triazole-3-thiol represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse biological activities and potential applications in neurology and oncology make it a compound of significant interest. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be essential for realizing its full therapeutic potential.

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